4-Amino-2-[5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid;hydrochloride

• IUPAC Name: 4-amino-2-[5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoic acid;hydrochloride
• InChI: InChI=1S/C8H10F3N3O2.ClH/c9-8(10,11)6-5(3-13-14-6)4(1-2-12)7(15)16;/h3-4H,1-2,12H2,(H,13,14)(H,15,16);1H
• InChI Key: XKDHGMHUHYPOBW-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1C(CCN)C(=O)O)C(F)(F)F.Cl
• Molecular Formula: C8H11ClF3N3O2
• Molecular Weight: 273.64 g/mol

Description

This compound is a chemical with the molecular formula C8H11ClF3N3O2. It is also known as ®-2-amino-2-(trifluoromethyl)butanoic acid hydrochloride.

Synthesis Analysis

The synthesis of similar compounds often involves the use of pinacol boronic esters, which are highly valuable building blocks in organic synthesis. Protodeboronation of these esters is a key step in the synthesis process.

Molecular Structure Analysis

The molecular structure of this compound includes a trifluoromethyl group, which is a functional group with the formula -CF3. This group is often used in pharmaceuticals and drugs due to its unique properties.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Recent research has demonstrated catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach. This method allows for formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The sequence was successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Safety And Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ.